Cas no 115165-01-0 (Benzo[b]triphenylen-1-ol)

• Product Name: Benzo[b]triphenylen-1-ol
• CAS No: 115165-01-0
• MF: C₂₂H₁₄O
• MW: 294.345965862274
• CID: 151180
• PubChem ID: 154193
• Update Time: 2025-04-19

Benzo[b]triphenylen-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzo[b]triphenylen-1-ol
• benzo[n]triphenylen-8-ol
• Benzo[f]tetraphen-1-ol
• 1-HYDROXYDIBENZ[A,C]ANTHRACENE
• 1-Hydroxydibenz(a,c)anthracene
• CCRIS 3837
• 115165-01-0
• DTXSID80150976
• BENZO(B)TRIPHENYLEN-1-OL
• KGD077689E
• UNII-KGD077689E
• Q27894638

• Inchi： 1S/C22H14O/c23-21-11-5-10-18-16-8-3-4-9-17(16)19-12-14-6-1-2-7-15(14)13-20(19)22(18)21/h1-13,23H
• InChI Key： DTCDZJFAHXOXHY-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2C3C=CC=CC=3C3=CC4C=CC=CC=4C=C3C=21

Computed Properties

• Exact Mass: 294.10452
• Monoisotopic Mass: 294.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.312
• Boiling Point: 581.7°Cat760mmHg
• Flash Point: 276°C
• Refractive Index: 1.841
• PSA: 20.23